(2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-(4-piperidin-1-ylsulfonylphenyl)prop-2-enamide
• InChI: InChI=1S/C18H20N2O4S/c21-18(11-8-16-5-4-14-24-16)19-15-6-9-17(10-7-15)25(22,23)20-12-2-1-3-13-20/h4-11,14H,1-3,12-13H2,(H,19,21)/b11-8+
• InChI Key: KGFYQDMBFRISOP-DHZHZOJOSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)/C=C/C3=CC=CO3
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

(2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using a variety of methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide involves the inhibition of the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a critical role in the production of inflammatory mediators such as prostaglandins. By inhibiting the activity of COX-2, this compound reduces the production of inflammatory mediators, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
(2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide has been shown to have potent anti-inflammatory and analgesic effects in various animal models. This compound has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, leading to a reduction in inflammation and pain. Additionally, this compound has been shown to have minimal toxicity and side effects, making it a potential candidate for the development of new anti-inflammatory and analgesic drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide is its potent anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs for the treatment of various inflammatory diseases. Additionally, this compound has been shown to have minimal toxicity and side effects, making it a safe candidate for use in lab experiments. However, one of the limitations of this compound is its relatively complex synthesis, which may limit its widespread use in research.

Future Directions

There are several potential future directions for the research and development of (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide. One potential direction is the development of new drugs for the treatment of various inflammatory diseases based on the structure of this compound. Additionally, further research is needed to elucidate the mechanism of action of this compound and its potential applications in other fields such as cancer research and drug delivery. Finally, the development of new and more efficient synthesis methods for this compound may also be an area of future research.

Synthesis Methods

The synthesis of (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide has been achieved using various methods. One of the most commonly used methods involves the reaction of furan-2-carbaldehyde with piperidine-1-carbothioamide in the presence of a catalyst such as triethylamine. The resulting compound is then reacted with 4-bromobenzenesulfonyl chloride to form the final product.

Scientific Research Applications

(2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been shown to have potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases such as arthritis and multiple sclerosis.